n,n'-Dimethyl-n-[4-(trifluoromethyl)phenyl]-1,2-ethylenediamine

• Molecular Formula: C11H15F3N2
• Molecular Weight: 232.25 g/mol
• IUPAC Name: N,N'-dimethyl-N'-[4-(trifluoromethyl)phenyl]ethane-1,2-diamine
• InChI: InChI=1S/C11H15F3N2/c1-15-7-8-16(2)10-5-3-9(4-6-10)11(12,13)14/h3-6,15H,7-8H2,1-2H3
• InChI Key: UGCWPGQYTOXFDH-UHFFFAOYSA-N
• Canonical SMILES: CNCCN(C)C1=CC=C(C=C1)C(F)(F)F

Description

N,n'-Dimethyl-n-[4-(trifluoromethyl)phenyl]-1,2-ethylenediamine is a useful research compound. Its molecular formula is C11H15F3N2 and its molecular weight is 232.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromobenzotrifluoride (3.0 g, 13.3 mmol), N,N′-dimethylethylenediamine (9.4 g, 0.11 mol), palladium acetate (60 mg, 0.27 mmol), BINAP (250 mg, 0.40 mmol) and sodium tert-butoxide (1.80 g, 18.7 mmol) in toluene (20 ml) was refluxed under a nitrogen atmosphere for 3 hours. Ethyl acetate and water were added to the reaction mixture, and the mixture was stirred for a while. The insoluble substances were removed by filtration through Celite, and the filtrate was then extracted with ethyl acetate. The extract was washed with brine, dried over magnesium sulfate, and then filtered. The filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (methylene chloride/methanol=10/1) to afford N,N′-dimethyl-N-[4-(trifluoromethyl)phenyl]-1,2-ethylenediamine (650 mg, yield 21%) as a pale yellow oil.